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A comprehensive guide for researchers and drug development professionals on the solubility
characteristics of acetylene, detailing its behavior in water versus common organic solvents.
This report provides quantitative solubility data, in-depth experimental methodologies, and a
visual representation of solubility principles.

Acetylene (Cz2Hz), the simplest alkyne, exhibits significantly different solubility profiles in water
compared to organic solvents, a critical consideration in its industrial applications, chemical
synthesis, and for safety protocols. This guide provides a detailed comparison of acetylene's
solubility, supported by experimental data and methodologies, to inform researchers in their
selection of appropriate solvent systems.

Enhanced Solubility in Organic Solvents

Acetylene is characterized by its nonpolar nature, which governs its solubility behavior. In
agueous solutions, its solubility is notably low due to the high polarity of water and the strong
hydrogen bonding network between water molecules. Conversely, acetylene demonstrates
significantly higher solubility in a range of organic solvents, particularly those with lower polarity
or the ability to engage in favorable intermolecular interactions.

Acetone, a polar aprotic solvent, is exceptionally effective at dissolving acetylene. This high
solubility is attributed to the dipole-induced dipole interactions between the acetone and
acetylene molecules. At room temperature and atmospheric pressure, the solubility of
acetylene in acetone is approximately 27.9 grams per kilogram.[1] Other organic solvents such
as dimethylformamide (DMF), benzene, and ethanol also exhibit a greater capacity for
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dissolving acetylene compared to water. For instance, 1 liter of acetone can dissolve
approximately 25 liters of acetylene at 15°C and atmospheric pressure, while 1 liter of water
under the same conditions can only dissolve about 1.1 liters.[2]

The influence of pressure on solubility is also more pronounced in organic solvents. For
example, at a pressure of 1.2 MPa, one liter of acetone can dissolve up to 300 liters of
acetylene.[2] This property is commercially exploited in the safe storage and transportation of
acetylene in cylinders, where it is dissolved in acetone or DMF absorbed onto a porous
material.

Quantitative Solubility Data

The following table summarizes the solubility of acetylene in water and selected organic
solvents at various temperatures and pressures. The data has been collated from multiple
sources and standardized for comparative analysis.
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Solubility (
Temperature
Solvent °C) Pressure (atm) g/100 g Reference(s)
solvent)
Water 15 1 ~0.118 [2]
20 1 0.12
25 1 0.12 [3]
Acetone 0 1 5.67
5 1 5.05
15 1 ~2.5 [2]
Room Temp. 1 2.79 [1]
Room Temp. 20.26 68.9 [1]
Dimethylformami
Room Temp. 1 5.1 [1]
de (DMF)
Room Temp. 20.26 62.8 [1]
Moderately
Ethanol - -
Soluble
Benzene - - Soluble

Note: Solubility values can vary slightly depending on the experimental method and purity of

substances.

Experimental Determination of Acetylene Solubility

The solubility of gases in liquids can be determined through various experimental techniques.

The most common methods include volumetric, gravimetric, and saturation methods. Below is

a generalized protocol for a volumetric method, often used to determine the Bunsen coefficient,

which can then be converted to other solubility units.

Experimental Protocol: Volumetric Method
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Objective: To determine the volume of acetylene gas absorbed by a known volume of a solvent
at a specific temperature and pressure.

Apparatus:

Gas burette

Absorption pipette or flask

Thermostatic bath to maintain constant temperature
Manometer to measure pressure

Gas source of pure acetylene

Vacuum pump

Procedure:

Degassing the Solvent: The solvent is first thoroughly degassed to remove any dissolved air,
which would interfere with the measurement. This is typically achieved by boiling the solvent
under reduced pressure and then cooling it while maintaining the vacuum.

Apparatus Setup: The gas burette and absorption pipette are connected and placed in a
thermostatic bath set to the desired experimental temperature. The entire apparatus is then
evacuated using a vacuum pump.

Introducing the Solvent: A precisely measured volume of the degassed solvent is introduced
into the absorption pipette.

Introducing Acetylene: Acetylene gas is introduced into the gas burette, and its initial volume
is recorded at a known temperature and pressure (usually atmospheric pressure, corrected
for the vapor pressure of the solvent).

Absorption: The gas from the burette is brought into contact with the solvent in the
absorption pipette. The mixture is agitated or shaken to facilitate the dissolution of the gas
and to ensure equilibrium is reached.
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e Volume Measurement: Once no more gas is absorbed (i.e., the volume in the burette
remains constant over time), the final volume of the gas in the burette is recorded.

o Calculation: The volume of acetylene absorbed is the difference between the initial and final
volumes in the gas burette. This absorbed volume is then corrected to standard temperature
and pressure (STP) to calculate the Bunsen coefficient or other solubility units.

Visualization of Solubility Principles

The following diagram illustrates the logical relationship between the properties of acetylene
and the solvents that determine its solubility.

Factors Influencing Acetylene Solubility
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Caption: Factors influencing acetylene solubility in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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